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This guide provides a comprehensive technical overview of 4-(Indolin-5-yl)morpholine, a
heterocyclic compound of interest in medicinal chemistry and drug discovery. Due to the limited
availability of data for this specific molecule in major chemical databases, this document
synthesizes information from analogous structures and established synthetic methodologies to
provide a robust and scientifically grounded resource.

Introduction: The Significance of the Indoline-
Morpholine Scaffold

The indoline scaffold is a privileged structure in medicinal chemistry, forming the core of
numerous natural products and synthetic compounds with a wide array of biological activities,
including antitumor, antibacterial, and anti-inflammatory properties.[1] Similarly, the morpholine
ring is a common feature in many approved drugs, valued for its ability to improve
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physicochemical properties such as solubility and metabolic stability.[2][3] The combination of
these two moieties in 4-(Indolin-5-yl)morpholine suggests a molecule with potential for
modulation of various biological targets. This guide will delve into the chemical identity, a
plausible and detailed synthetic route, and the expected physicochemical properties of this
compound.

Molecular Identity and Physicochemical Properties

Based on the constituent indoline and morpholine fragments, the molecular formula and weight
of 4-(Indolin-5-yl)morpholine have been calculated.

Property Value Source
Molecular Formula C12H16N20 Calculated
Molecular Weight 204.27 g/mol Calculated

4-(2,3-dihydro-1H-indol-5-

yl)morpholine

IUPAC Name

C1CN(CCO1)C2=CC3=C(CCN
3)C=C2

Canonical SMILES

) Expected to be a solid at room
Physical Form Inferred
temperature

Expected to have good
Solubility solubility in organic solvents Inferred
like DMSO and methanol

Synthetic Protocol: Buchwald-Hartwig Amination

A robust and widely applicable method for the synthesis of 4-(Indolin-5-yl)morpholine is the
palladium-catalyzed Buchwald-Hartwig amination.[4][5][6] This cross-coupling reaction provides
an efficient means of forming the C-N bond between the indoline ring and the morpholine
nitrogen.

Reaction Principle

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Morpholine
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=12&id2=5972
https://hammer.purdue.edu/articles/thesis/HIGH-THROUGHPUT_EXPERIMENTATION_OF_THE_BUCHWALD-HARTWIG_AMINATION_FOR_REACTION_SCOUTING_AND_GUIDED_SYNTHESIS/20001557/1/files/35596715.pdf
https://organic-synthesis.com/buchwald-hartwig-coupling/
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Supplemental_Modules_and_Websites_(Inorganic_Chemistry)/Catalysis/Catalyst_Examples/Buchwald-Hartwig_Amination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The Buchwald-Hartwig amination involves the oxidative addition of an aryl halide (in this case,
5-bromoindoline) to a palladium(0) complex. Subsequent coordination of the amine
(morpholine) and deprotonation by a base leads to the formation of a palladium-amido
complex. Reductive elimination from this complex yields the desired arylamine product and
regenerates the palladium(0) catalyst.[6]

Experimental Workflow

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-(Indolin-5-yl)morpholine.

Detailed Step-by-Step Methodology

» Reagent Preparation: To an oven-dried Schlenk flask, add 5-bromoindoline (1.0 eq), a
palladium catalyst such as Pdz(dba)s (0.01-0.05 eq), a suitable phosphine ligand like XPhos
or BrettPhos (0.02-0.10 eq), and a base, typically sodium tert-butoxide (1.2-2.0 eq).

 Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., nitrogen or
argon) three times.

e Solvent and Amine Addition: Under a positive pressure of inert gas, add anhydrous toluene
as the solvent, followed by morpholine (1.1-1.5 eq).

e Reaction: Heat the reaction mixture to reflux (typically 100-110 °C) and stir until the starting
material is consumed, as monitored by thin-layer chromatography (TLC) or liquid
chromatography-mass spectrometry (LC-MS).
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o Work-up: Cool the reaction mixture to room temperature and quench with water. Extract the
agueous layer with an organic solvent such as ethyl acetate. Combine the organic layers,
wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced
pressure.

 Purification: Purify the crude product by flash column chromatography on silica gel to afford
4-(Indolin-5-yl)morpholine.

o Characterization: Confirm the structure and purity of the final compound using *H NMR, 13C
NMR, and high-resolution mass spectrometry (HRMS).

Potential Applications in Drug Discovery

The 4-(Indolin-5-yl)morpholine scaffold holds promise for the development of novel therapeutic
agents. The indoline moiety is a key component of several kinase inhibitors, and the
morpholine group can enhance drug-like properties.[7] Further investigation into the biological
activity of this compound could uncover potential applications in areas such as oncology,
neurodegenerative diseases, and infectious diseases.

Safety and Handling

While specific toxicity data for 4-(Indolin-5-yl)morpholine is not available, it should be handled
with the standard precautions for laboratory chemicals. It is advisable to wear personal
protective equipment, including safety glasses, gloves, and a lab coat. Work should be
conducted in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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